Cas no 61821-51-0 (Benzenecarbothioamide, N,N-bis(phenylmethyl)-)

61821-51-0 structure
Product name:Benzenecarbothioamide, N,N-bis(phenylmethyl)-
Benzenecarbothioamide, N,N-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide, N,N-bis(phenylmethyl)-
- N,N-dibenzylbenzenecarbothioamide
- DTXSID00399183
- 61821-51-0
- AKOS024333442
- N,N-DIBENZYLTHIOBENZAMIDE
-
- Inchi: InChI=1S/C21H19NS/c23-21(20-14-8-3-9-15-20)22(16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-15H,16-17H2
- InChI Key: UEOFECQMBDNUQK-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=S)C3=CC=CC=C3
Computed Properties
- Exact Mass: 317.12397
- Monoisotopic Mass: 317.124
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- PSA: 3.24
Benzenecarbothioamide, N,N-bis(phenylmethyl)- Related Literature
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Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
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